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Compound Name: 1,2,5-Trimethylpyrrole

Cat. No.: B147585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,5-Trimethylpyrrole is a substituted aromatic heterocyclic organic compound with

significant applications as a versatile building block in organic synthesis. Its unique structure,

featuring a pyrrole ring with three methyl groups, imparts enhanced stability and specific

reactivity, making it a valuable intermediate in the production of pharmaceuticals,

agrochemicals, and advanced materials.[1] This technical guide provides a comprehensive

overview of the molecular properties, synthesis, and key applications of 1,2,5-trimethylpyrrole
relevant to research and development.

Core Molecular Data
The fundamental chemical and physical properties of 1,2,5-trimethylpyrrole are summarized

below. This data is essential for its use in experimental settings and for the characterization of

its derivatives.
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Property Value Reference

Molecular Formula C₇H₁₁N [2][3]

Molecular Weight 109.17 g/mol [2]

IUPAC Name 1,2,5-trimethyl-1H-pyrrole [2]

CAS Number 930-87-0 [2]

Boiling Point 173 °C (at 760 mmHg) [2]

Density 0.807 g/mL at 25 °C

Refractive Index n20/D 1.498

Appearance Clear yellow to brown liquid

Solubility
Slightly soluble in water (2.2

g/L at 25 °C)

Synthesis of 1,2,5-Trimethylpyrrole
The most common and efficient method for synthesizing 1,2,5-trimethylpyrrole is the Paal-

Knorr pyrrole synthesis. This reaction involves the condensation of a 1,4-dicarbonyl compound,

in this case, 2,5-hexanedione, with a primary amine, methylamine.[4]

Experimental Protocol: Paal-Knorr Synthesis
This protocol outlines the synthesis of 1,2,5-trimethylpyrrole from 2,5-hexanedione and

methylamine. A reported yield for this synthesis is approximately 86.9%.[4]

Materials:

2,5-Hexanedione

Methylamine (e.g., 40% solution in water)

Solvent (e.g., ethanol or solvent-free conditions can be employed)

Optional: Weak acid catalyst (e.g., acetic acid)
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Procedure:

In a round-bottom flask, combine 2,5-hexanedione (1.0 equivalent) with methylamine (1.0-

1.2 equivalents).

If using a solvent, add ethanol to the mixture. The reaction can also be performed under

solvent-free conditions.

Optionally, a catalytic amount of a weak acid like acetic acid can be added to accelerate the

reaction.

The reaction mixture is typically stirred at room temperature or gently heated to facilitate the

condensation.

The progress of the reaction should be monitored by an appropriate technique, such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, the reaction mixture is worked up. This may involve extraction with an

organic solvent (e.g., diethyl ether or dichloromethane), washing with brine, and drying over

an anhydrous salt (e.g., Na₂SO₄).

The crude product is then purified, typically by distillation under reduced pressure, to yield

pure 1,2,5-trimethylpyrrole.

Applications in Research and Drug Development
While 1,2,5-trimethylpyrrole is primarily known as a synthetic intermediate, the broader class

of pyrrole-containing compounds is of immense interest in medicinal chemistry due to their

wide range of biological activities.[5][6] The pyrrole scaffold is a key pharmacophore in

numerous natural products and synthetic drugs with anticancer, antimicrobial, and antiviral

properties.[5][6]

1,2,5-Trimethylpyrrole serves as a starting material for the synthesis of more complex

molecules with potential therapeutic applications.[1] Its applications are noted in:

Pharmaceutical Synthesis: As a foundational molecule for the development of novel drugs.

The pyrrole ring system is a component of many biologically active compounds.[1]
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Biochemical Research: Used in studies related to enzyme activity and metabolic pathways to

gain insights into biological processes and identify potential therapeutic targets.[1]

Materials Science: Employed in the creation of advanced materials like conductive polymers

and dyes, where its electronic properties are advantageous.[1]

Due to its role as a versatile building block, the direct involvement of 1,2,5-trimethylpyrrole in

specific signaling pathways is not extensively documented. Instead, its significance lies in

providing the core structure for larger molecules that are designed to interact with biological

targets.

Visualizing the Synthesis Workflow
The following diagram illustrates the experimental workflow for the Paal-Knorr synthesis of

1,2,5-trimethylpyrrole.
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Caption: Paal-Knorr Synthesis Workflow for 1,2,5-Trimethylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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